Distillation-Based Separation: Leveraging a ~10 °C Boiling Point Advantage over m- and p-Cresol
A key differentiator for o-cresol (CAS 95-48-7) is its significantly lower boiling point compared to its meta- and para- isomers. This difference enables its isolation from mixed cresol streams via fractional distillation, a feat that is impractical for separating the other isomers due to their nearly identical boiling points [1]. This property is not just a physical constant; it's the primary industrial lever for producing high-purity o-cresol [2].
| Evidence Dimension | Boiling Point at Atmospheric Pressure |
|---|---|
| Target Compound Data | 191 °C for o-cresol [1] |
| Comparator Or Baseline | 202 °C for m-cresol; 201.9 °C for p-cresol [1] |
| Quantified Difference | Approximately 10 °C lower than m- and p-cresol isomers [2] |
| Conditions | Standard atmospheric pressure (101.3 kPa) |
Why This Matters
This ~10 °C boiling point differential is the thermodynamic basis for the industrial-scale separation and purification of o-cresol, enabling procurement of high-purity material essential for downstream synthetic fidelity.
- [1] ScienceDirect Topics. Ortho-Cresol. In: Pharmacology, Toxicology and Pharmaceutical Science. Elsevier B.V. View Source
- [2] Organotin.org. Chemical and Physical Property Data for o-Cresol (CAS 95-48-7). Published May 7, 2024. View Source
